Cas no 50-40-8 (Benzoic acid, 2,3,4,6-tetrachloro-)

Benzoic acid, 2,3,4,6-tetrachloro- structure
50-40-8 structure
Product Name:Benzoic acid, 2,3,4,6-tetrachloro-
CAS No:50-40-8
MF:C7H2Cl4O2
MW:259.901578426361
CID:4009388
PubChem ID:13865743
Update Time:2025-04-22

Benzoic acid, 2,3,4,6-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3,4,6-tetrachloro-
    • 2,3,4,6-Tetrachlorobenzoic acid
    • 50-40-8
    • SCHEMBL11504756
    • WXMDSEXWSOFZAR-UHFFFAOYSA-N
    • DTXSID801304893
    • Inchi: 1S/C7H2Cl4O2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,(H,12,13)
    • InChI Key: WXMDSEXWSOFZAR-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1C(=O)O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 259.877940g/mol
  • Monoisotopic Mass: 257.880890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

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